Cas no 131205-07-7 (Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester)
131205-07-7 structure
Product Name:Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester
CAS No:131205-07-7
MF:C18H20O4
MW:300.349005699158
CID:1228197
PubChem ID:54477284
Update Time:2025-04-20
Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester
- [4-(2-methylbutoxy)phenyl] 4-hydroxybenzoate
- DTXSID70711611
- 4-(2-METHYLBUTOXY)PHENYL 4-HYDROXYBENZOATE
- 131205-07-7
- SCHEMBL9638787
-
- Inchi: 1S/C18H20O4/c1-3-13(2)12-21-16-8-10-17(11-9-16)22-18(20)14-4-6-15(19)7-5-14/h4-11,13,19H,3,12H2,1-2H3
- InChI Key: XMMCDCZBWUJAAA-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)O)=O)CC(C)CC
Computed Properties
- Exact Mass: 300.1362
- Monoisotopic Mass: 300.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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